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Compound of Interest

Compound Name: Methyl 6-hydroxy-5-nitronicotinate

Cat. No.: B1287786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Methyl 6-hydroxy-5-nitronicotinate (CAS No. 222970-61-8). Adherence to these procedures

is essential for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl 6-hydroxy-5-nitronicotinate is classified as a substance that causes severe skin

burns and eye damage.[1] Appropriate PPE is mandatory to prevent exposure.

Minimum PPE Requirements:
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)

To prevent skin contact and

burns.[2]

Eye/Face Protection

Safety glasses with side-

shields or goggles. A face

shield is required if there is a

splash hazard.

To protect eyes from contact

and severe damage.

Skin and Body Protection

Laboratory coat. Additional

protective clothing may be

necessary based on the scale

of work.

To prevent contamination of

personal clothing and skin.[2]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be required for operations

with a potential for aerosol or

dust generation.

To avoid inhalation, which may

cause respiratory irritation.[2]

[3]
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Preparation

Donning Sequence

Assess Task

Select PPE

Inspect PPE

Lab Coat

Respirator (if needed)

Goggles/Face Shield

Gloves

Proceed with Work

Start
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Safe Handling and Storage
Operational Plan:

Ventilation: Always handle Methyl 6-hydroxy-5-nitronicotinate in a well-ventilated area,

preferably within a chemical fume hood.[2]

Avoidance of Contact: Prevent contact with skin, eyes, and clothing.

Aerosol and Dust Prevention: Avoid the formation of dust and aerosols during handling.[2]

Hygiene: Wash hands thoroughly after handling the substance.[3]

Ignition Sources: Keep away from heat and sources of ignition. Use non-sparking tools.[2]

Storage Plan:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep apart from incompatible materials such as strong oxidizing agents.

Emergency Procedures and First Aid
Immediate action is crucial in the event of exposure.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[2]

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[4]
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Spill Occurs

Evacuate Area

Alert Supervisor

Don Appropriate PPE

Contain Spill

Collect Material

Use inert absorbent material

Decontaminate Area

Dispose of Waste

End
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Disposal Plan
All waste materials must be handled as hazardous waste.

Collection: Collect waste in suitable, closed, and properly labeled containers.[2]

Disposal: Dispose of contents and container in accordance with all applicable local, state,

and federal regulations. This may involve dissolving the material in a combustible solvent

and burning in a chemical incinerator equipped with an afterburner and scrubber. Do not

allow the product to enter drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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